Cas no 830321-09-0 (Benzoxazole, 2-[(1E)-1-octenylthio]-)

• Product name: Benzoxazole, 2-[(1E)-1-octenylthio]-
• CAS No: 830321-09-0
• MF: C₁₅H₁₉NOS
• MW: 261.382462739944
• CID: 679533
• PubChem ID: 71416597

Benzoxazole, 2-[(1E)-1-octenylthio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[(1E)-1-octenylthio]-
• 2-oct-1-enylsulfanyl-1,3-benzoxazole
• DTXSID00835975
• 830321-09-0
• 2-[(Oct-1-en-1-yl)sulfanyl]-1,3-benzoxazole

• Inchi： InChI=1S/C15H19NOS/c1-2-3-4-5-6-9-12-18-15-16-13-10-7-8-11-14(13)17-15/h7-12H,2-6H2,1H3
• InChI Key： OTWYSPQHQDCYCD-UHFFFAOYSA-N
• SMILES： CCCCCCC=CSC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 261.11873540g/mol
• Monoisotopic Mass: 261.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 51.3Ų